Cas no 422526-74-7 (6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 422526-74-7
• MF: C₁₁H₁₁FN₂OS
• MW: 238.281244516373
• CID: 6434466
• Update Time: 2025-05-22

6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 6-fluoro-2,3-dihydro-3-(1-methylethyl)-2-thioxo-

• Inchi： 1S/C11H11FN2OS/c1-6(2)14-10(15)8-5-7(12)3-4-9(8)13-11(14)16/h3-6H,1-2H3,(H,13,16)
• InChI Key： KVVFRIOQTCEYMS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(=O)N(C(C)C)C1=S

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 353.2±44.0 °C(Predicted)
• pka: 11.10±0.20(Predicted)

Additional information on 6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

6-Fluoro-3-(Propan-2-Yl)-2-Sulfanylidene-1,2,3,4-Tetrahydroquinazolin-4-One: A Comprehensive Overview

The compound with CAS No. 422526-74-7, commonly referred to as 6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinazolinone class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. Recent advancements in synthetic methodologies have enabled researchers to explore the potential of this compound in drug discovery and advanced material applications.

The quinazolinone framework is a key structural element in this molecule, characterized by a bicyclic system consisting of a benzene ring fused to a pyrimidine-like structure. The presence of the fluoro group at the 6-position introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the propan-2-yl substituent at the 3-position contributes to the molecule's steric profile, potentially influencing its interactions with biological targets or its role in supramolecular assemblies.

The sulfanylidene group at position 2 is another critical feature of this compound. This functional group imparts unique chemical properties, such as increased reactivity towards nucleophilic attack or participation in hydrogen bonding networks. Recent studies have demonstrated that such functionalities can be exploited in the design of novel catalytic systems or as building blocks for advanced polymers.

From a synthetic perspective, the construction of 6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one involves a multi-step process that typically begins with the preparation of a suitable quinazolinone precursor. Advanced techniques such as microwave-assisted synthesis or continuous-flow chemistry have been employed to optimize reaction conditions and enhance yield. These methods not only improve efficiency but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, its structural features make it an attractive candidate for targeting specific enzymes or receptors involved in disease pathways. For instance, recent research has highlighted its potential as an inhibitor of kinases or other key enzymes associated with cancer and neurodegenerative disorders. The fluoro group's ability to enhance lipophilicity without significantly compromising solubility has been particularly advantageous in drug design.

Beyond pharmacology, 6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Additionally, its role as a building block in supramolecular chemistry has opened avenues for creating self-assembled nanostructures with potential applications in sensing and drug delivery systems.

Recent studies have also focused on understanding the environmental impact and degradation pathways of this compound. Researchers have investigated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring that any commercial applications of this compound adhere to environmental regulations and promote sustainable practices.

In conclusion, 6-fluoro-3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-one represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for advancing both fundamental research and applied technologies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in science and industry.